N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C23H19N3O3S/c1-15-9-10-17-21(12-15)30-23(25-17)26(13-16-6-4-5-11-24-16)22(27)20-14-28-18-7-2-3-8-19(18)29-20/h2-12,20H,13-14H2,1H3
• InChI Key: LOZZENKMQCTGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C23H19N3O3S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Magnetic Nanoadsorbents for Industrial Waste Treatment

A study by Zargoosh et al. (2015) involved the synthesis of a novel magnetic nanoadsorbent modified with a similar chemical structure for the removal of Zn2+ and Cd2+ ions from industrial wastes. This application highlights the compound's relevance in environmental chemistry and waste management, demonstrating its potential for heavy metal ion removal through adsorption processes (Zargoosh, Sohrabi, Abdolmaleki, & Firouz, 2015).

Synthesis of Thia-analogs for Biological Activity

Research on the synthesis of thia-analogs, as conducted by Shafiee and Rashidbaigi (1977), suggests the potential for creating bioactive compounds with similar structures for pharmaceutical applications. These analogs could be foundational in developing new drugs with improved efficacy and selectivity (Shafiee & Rashidbaigi, 1977).

Anti-inflammatory and Analgesic Agents

Abu-Hashem et al. (2020) synthesized novel compounds derived from related structures for use as anti-inflammatory and analgesic agents. This research underscores the compound's pharmaceutical application potentials, especially in designing drugs targeting inflammation and pain management (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Microwave-Assisted Synthesis for Biological Activities

Studies on microwave-assisted synthesis, like those conducted by Youssef et al. (2012), point towards efficient methods of creating compounds with similar structures, emphasizing the role of modern synthetic techniques in accelerating the production of bioactive molecules (Youssef, Azab, & Youssef, 2012).

Exploration of Heterocyclic Chemistry

The synthesis and reactions of compounds within the same chemical family, as explored by Abdel-Wahab et al. (2008), demonstrate the compound's applicability in developing novel heterocyclic structures with potential pharmaceutical or material science applications (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).